Cas no 41328-90-9 ( )

• Product Name: &nbsp
• CAS No: 41328-90-9
• MF: C₂₈H₃₈O₁₁
• MW: 550.59472990036
• CID: 926854
• PubChem ID: 315128
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Dihydrobruceantin
• 41328-90-9
• NSC-238186
• NSC238186
• DTXSID60311124
•  

• Inchi： 1S/C28H38O11/c1-11(2)12(3)7-17(30)39-20-22-27-10-37-28(22,25(35)36-6)23(33)19(32)21(27)26(5)9-15(29)18(31)13(4)14(26)8-16(27)38-24(20)34/h11-12,14,16,19-23,31-33H,7-10H2,1-6H3
• InChI Key： NDAUQCCKCKVGJF-UHFFFAOYSA-N
• SMILES： O1CC23C4CC5C(C)=C(C(CC5(C)C2C(C(C1(C(=O)OC)C3C(C(=O)O4)OC(CC(C)C(C)C)=O)O)O)=O)O

Computed Properties

• Exact Mass: 550.24141202g/mol
• Monoisotopic Mass: 550.24141202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 166Ų